molecular formula C6H6F2N2O B129932 3,5-Difluoro-6-methoxypyridin-2-amine CAS No. 141452-93-9

3,5-Difluoro-6-methoxypyridin-2-amine

Cat. No.: B129932
CAS No.: 141452-93-9
M. Wt: 160.12 g/mol
InChI Key: YWLKAFGEUTZNTH-UHFFFAOYSA-N
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Description

3,5-Difluoro-6-methoxypyridin-2-amine, also known as this compound, is a useful research compound. Its molecular formula is C6H6F2N2O and its molecular weight is 160.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

141452-93-9

Molecular Formula

C6H6F2N2O

Molecular Weight

160.12 g/mol

IUPAC Name

3,5-difluoro-6-methoxypyridin-2-amine

InChI

InChI=1S/C6H6F2N2O/c1-11-6-4(8)2-3(7)5(9)10-6/h2H,1H3,(H2,9,10)

InChI Key

YWLKAFGEUTZNTH-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C(=N1)N)F)F

Canonical SMILES

COC1=C(C=C(C(=N1)N)F)F

Synonyms

2-Pyridinamine,3,5-difluoro-6-methoxy-(9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1 ml of methanol were added 500 mg of 2-amino-3,5,6-trifluoropyridine together with 800 mg of 28% sodium methoxide/methanol solution, and the mixture was stirred at 70° C. for 3 and half hours, and allowed to cool. After adding 25 ml of chloroform, the mixture was washed with 5 ml of distilled water. The chloroform layer was dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to obtain the title product.
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
sodium methoxide methanol
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step Two

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